N-(4-ethoxyphenyl)-2-(8-methoxy-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-(8-methoxy-10-oxo-1,3,4,5-tetrahydrobenzo[b][1,6]naphthyridin-2-yl)acetamide
• InChI: InChI=1S/C23H25N3O4/c1-3-30-16-6-4-15(5-7-16)24-22(27)14-26-11-10-21-19(13-26)23(28)18-12-17(29-2)8-9-20(18)25-21/h4-9,12H,3,10-11,13-14H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key: ORPHZJLUUKUVEI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2CCC3=C(C2)C(=O)C4=C(N3)C=CC(=C4)OC
• Molecular Formula: C23H25N3O4
• Molecular Weight: 407.5 g/mol

Description

N-(4-ethoxyphenyl)-2-(8-methoxy-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)acetamide is a useful research compound. Its molecular formula is C23H25N3O4 and its molecular weight is 407.47. The purity is usually 95%.
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Scientific Research Applications

Structural Studies and Co-Crystal Formation

Research has shown that derivatives of N-(4-ethoxyphenyl)-2-(8-methoxy-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)acetamide can form co-crystals with aromatic diols. One such derivative, N-[2-(4-Methoxy-phenyl)-ethyl]-2-(quinolin-8-yloxy)-acetamide, has been studied for its ability to form 1:1 co-crystals with compounds like 1,4-dihydroxybenzene and 1,5-dihydroxynaphthalene. These structural studies are essential in understanding the physicochemical properties of these compounds (Karmakar et al., 2009).

Potential in Cancer Treatment

A novel compound closely related to the chemical structure , named 3u, has been found to induce necroptosis at low concentrations and apoptosis at high concentrations in human melanoma A375 cells. This finding suggests the potential of such derivatives in cancer treatment, particularly for melanoma, by triggering cell death pathways (Kong et al., 2018).

Synthesis and Characterization for Medical Applications

The synthesis of 10-methoxy dibenzo[b,h][1,6]naphthyridine carboxylic acid, a related compound, has been achieved via a new route. This process led to the development of several novel derivatives that exhibited significant anticancer activity against the A549 cell line. Such studies are crucial for the advancement of new therapeutic agents based on the naphthyridine scaffold (Vennila et al., 2020).

Antimicrobial Properties

Alkoxyphthalimide derivatives of Naphthyridine have been synthesized and evaluated for their antimicrobial properties. These studies are important for understanding the potential of such compounds in combating bacterial and fungal infections (Bhambi et al., 2009).